Cas no 1379327-20-4 (Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]-)

Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]- is a specialized thiourea derivative featuring a trifluoromethyl-substituted pyrimidine moiety. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the thiourea functionality offers reactivity for further derivatization. Its structural features make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound exhibits good solubility in polar organic solvents, facilitating its use in synthetic workflows. Careful handling is recommended due to its potential reactivity.

Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]- structure

1379327-20-4 structure

Product Name:Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]-

CAS No:1379327-20-4

MF:C₆H₅F₃N₄S

MW:222.190909147263

MDL:MFCD16614079

CID:4781194

Update Time:2025-08-04

Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

- Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]-
- MDL： MFCD16614079
- Inchi： 1S/C6H5F3N4S/c7-6(8,9)3-1-2-11-5(12-3)13-4(10)14/h1-2H,(H3,10,11,12,13,14)
- InChI Key： QUNSAUALHINRMV-UHFFFAOYSA-N
- SMILES： N(C1=NC=CC(C(F)(F)F)=N1)C(N)=S

Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	204093-1g	2-Thioureido-4-(trifluoromethyl)pyrimidine	1379327-20-4		1g	$998.00	2023-09-06

Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]- Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Additional information on Thiourea, N-[4-(trifluoromethyl)-2-pyrimidinyl]-

Thiourea, N-[4-(Trifluoromethyl)-2-Pyrimidinyl] (CAS No. 1379327-20-4)

The compound Thiourea, N-[4-(Trifluoromethyl)-2-Pyrimidinyl], also referred to by its CAS number 1379327-20-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thioureas, which are well-known for their versatile applications in various chemical reactions and as building blocks in drug discovery. The structure of this molecule incorporates a pyrimidine ring substituted with a trifluoromethyl group at the 4-position, which introduces unique electronic and steric properties.

Recent studies have highlighted the potential of Thiourea, N-[4-(Trifluoromethyl)-2-Pyrimidinyl] in catalytic processes, particularly in asymmetric synthesis. The trifluoromethyl group enhances the electron-withdrawing effect on the pyrimidine ring, making it an effective ligand in transition metal-catalyzed reactions. This has been demonstrated in several research papers where this compound was used to facilitate enantioselective transformations, showcasing its role in modern synthetic methodologies.

In addition to its catalytic applications, CAS 1379327-20-4 has been explored for its potential in medicinal chemistry. The pyrimidine moiety is a common feature in many bioactive compounds, and the substitution pattern in this molecule provides a platform for further functionalization. Researchers have investigated its ability to inhibit certain enzymes and its potential as a lead compound for drug development.

The synthesis of Thiourea, N-[4-(Trifluoromethyl)-2-Pyrimidinyl] involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic techniques have made it possible to achieve higher yields and better purity levels. These methods often involve coupling reactions or nucleophilic substitutions, leveraging the reactivity of thioureas under specific conditions.

From an environmental perspective, the stability and biodegradability of CAS 1379327-20-4 have been assessed in preliminary studies. While it exhibits good thermal stability, further research is needed to fully understand its environmental impact and degradation pathways. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, Thiourea, N-[4-(Trifluoromethyl)-2-Pyrimidinyl] (CAS No. 1379327-20-4) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial processes. As ongoing studies continue to uncover new potentials for this molecule, it is expected to play an increasingly important role in the development of novel chemical entities.